(S)-2-(((3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-phenylpropanoic acid methyl
(S)-2-(((3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-phenylpropanoic acid methyl
Brand Name:
Vulcanchem
CAS No.:
170098-28-9
VCID:
VC0180232
InChI:
InChI=1S/C24H31NO3.ClH/c1-18-16-25(13-12-24(18,2)21-10-7-11-22(26)15-21)17-20(23(27)28-3)14-19-8-5-4-6-9-19;/h4-11,15,18,20,26H,12-14,16-17H2,1-3H3;1H/t18-,20-,24+;/m0./s1
SMILES:
CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)OC.Cl
Molecular Formula:
C24H32ClNO3
Molecular Weight:
418 g/mol
(S)-2-(((3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-phenylpropanoic acid methyl
CAS No.: 170098-28-9
Main Products
VCID: VC0180232
Molecular Formula: C24H32ClNO3
Molecular Weight: 418 g/mol
| CAS No. | 170098-28-9 |
|---|---|
| Product Name | (S)-2-(((3R,4R)-4-(3-Hydroxyphenyl)-3,4-dimethylpiperidin-1-yl)methyl)-3-phenylpropanoic acid methyl |
| Molecular Formula | C24H32ClNO3 |
| Molecular Weight | 418 g/mol |
| IUPAC Name | methyl (2S)-2-benzyl-3-[(3R,4R)-4-(3-hydroxyphenyl)-3,4-dimethylpiperidin-1-yl]propanoate;hydrochloride |
| Standard InChI | InChI=1S/C24H31NO3.ClH/c1-18-16-25(13-12-24(18,2)21-10-7-11-22(26)15-21)17-20(23(27)28-3)14-19-8-5-4-6-9-19;/h4-11,15,18,20,26H,12-14,16-17H2,1-3H3;1H/t18-,20-,24+;/m0./s1 |
| Standard InChIKey | STVBVOVJMOPCKS-PHEILAHGSA-N |
| Isomeric SMILES | C[C@H]1CN(CC[C@@]1(C)C2=CC(=CC=C2)O)C[C@H](CC3=CC=CC=C3)C(=O)OC.Cl |
| SMILES | CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)OC.Cl |
| Canonical SMILES | CC1CN(CCC1(C)C2=CC(=CC=C2)O)CC(CC3=CC=CC=C3)C(=O)OC.Cl |
| PubChem Compound | 9909905 |
| Last Modified | Nov 11 2021 |
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